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Compound of Interest

Compound Name: Ferric ammonium oxalate

Cat. No.: B1630458

Ferric Ammonium Oxalate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on ferric ammonium
oxalate, a versatile iron (lIl) coordination complex. This document provides a detailed overview
of its chemical synonyms, physicochemical properties, and key applications in scientific
research and various industries. Detailed experimental protocols for its synthesis and its use in
significant chemical processes are provided to facilitate practical application in a laboratory
setting.

Nomenclature and Synonyms

Ferric ammonium oxalate is known by a variety of names in scientific literature. A
comprehensive list of these synonyms, along with their respective identifiers, is presented in
Table 1. This information is crucial for accurate literature searches and unambiguous
identification of the compound.

Table 1: Synonyms and Identifiers for Ferric Ammonium Oxalate
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Name Type Synonym Identifier

Common Name Ferric Ammonium Oxalate

Ammonium Ferric Oxalate[1][2]

Ammonium Ferrioxalate[1]

Iron Ammonium Oxalate[3]

Triammonium
IUPAC Name )
tris(oxalato)ferrate(l11)[1]

triazanium;iron(3+);oxalate[1]

) Triammonium
Systematic Names

trioxalatoferrate[1]
Triammonium
tris(ethanedioato(2-)-
0,0)ferrate(3-)[1]
Ferrate(3-), tris(oxalato)-,
triammonium[1]
CAS Registry No. 14221-47-7 (anhydrous)[1]
13268-42-3 (trihydrate)[4]
EC Number 238-090-0[1]
PubChem CID 26580[1]
UNII 9437980SQM[1]

Physicochemical Properties

A summary of the key physicochemical properties of ferric ammonium oxalate is presented in
Table 2. These properties are fundamental to its application in various experimental and
industrial processes.

Table 2: Physicochemical Properties of Ferric Ammonium Oxalate
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Property Value Conditions

Molecular Formula CeH12FeN3012 (anhydrous)[1]

(NHa4)3[Fe(C204)3]-3H20
(trihydrate)[5]

Molecular Weight 374.02 g/mol (anhydrous)[1]

428.07 g/mol (trihydrate)

Appearance Green crystalline solid[1]
Solubility in Water Soluble[6]

Solubility in Ethanol Insoluble[6]

pH of Solution Acidic (less than 7.0)[1]

- Emits toxic fumes of ammonia
Thermal Decomposition ]
upon heating.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving ferric ammonium
oxalate.

Synthesis of Ferric Ammonium Oxalate

Objective: To synthesize ferric ammonium oxalate from the reaction of ferric chloride,
ammonium hydroxide, and oxalic acid.

Materials:

Ferric chloride (FeCls)

Ammonium hydroxide (NH4OH) solution

Oxalic acid (H2C20a4)

Distilled water
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Procedure:

e React ammonium hydroxide with oxalic acid to produce ammonium oxalate. Ensure a slight
excess of oxalic acid.

e Add ferric chloride to the ammonium oxalate solution. The solution should turn a distinct
green color.

e The resulting ferric ammonium oxalate can then be purified by recrystallization.

Actinometry Using Potassium Ferrioxalate

Objective: To determine the photon flux of a light source using the potassium ferrioxalate
actinometer, a system where the underlying photochemical principles are analogous to those of
ferric ammonium oxalate.

Materials:

Potassium ferrioxalate (Ks[Fe(C204)3]-3H20)
o Sulfuric acid (H2S0a4), 0.1 N

e 1,10-phenanthroline solution

» Sodium acetate buffer solution

e Volumetric flasks

o Pipettes

e Spectrophotometer

 Light source to be calibrated

Procedure:

o Preparation of the Actinometer Solution: Prepare a 0.006 M solution of potassium
ferrioxalate in 0.1 N sulfuric acid. This solution is light-sensitive and should be prepared in
the dark or under red light.
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« Irradiation: Fill a quartz cuvette with the actinometer solution and irradiate it with the light
source for a precisely measured time. A non-irradiated solution should be kept in the dark as
a reference.

o Development: After irradiation, take a known volume of the irradiated solution and the non-
irradiated reference solution and place them in separate volumetric flasks. To each flask, add
the 1,10-phenanthroline solution and the sodium acetate buffer. Dilute to the mark with
distilled water.

e Measurement: Allow the color to develop for at least 30 minutes in the dark. Measure the
absorbance of the irradiated sample at 510 nm using the non-irradiated sample as a blank.

o Calculation: The number of Fe2* ions formed, and thus the photon flux, can be calculated
from the absorbance using the known quantum yield for the ferrioxalate actinometer.

Cyanotype Printing Process

Objective: To create a photographic print using the light-sensitive properties of ferric
ammonium oxalate.

Materials:

e Ferric ammonium oxalate

o Potassium ferricyanide (Ks[Fe(CN)e])

« Distilled water

o Paper or fabric substrate

e Glass rod or brush for coating

» Negative or objects to create a photogram
o UV light source (e.g., sunlight)

Procedure:
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e Sensitizer Preparation: In a dimly lit room, prepare two separate aqueous solutions:
o Solution A: Dissolve ferric ammonium oxalate in distilled water.
o Solution B: Dissolve potassium ferricyanide in distilled water.

o Sensitizer Mixing: Mix equal volumes of Solution A and Solution B. This mixed sensitizer is
light-sensitive and should be used shortly after preparation.

o Coating: Using a glass rod or brush, evenly coat the paper or fabric with the sensitizer
solution and allow it to dry in the dark.

o Exposure: Place the negative or objects on the sensitized surface and expose to a UV light
source. The exposed areas will change color, forming a visible image.

o Development: After exposure, "develop” the print by rinsing it with water. The water washes
away the unreacted chemicals, and the characteristic Prussian blue image becomes more
intense as it dries.

Signaling Pathways and Experimental Workflows

While ferric ammonium oxalate is not directly involved in biological signaling pathways, it
plays a central role in several chemical reaction pathways and experimental workflows. These
can be visualized to understand the logical relationships and transformations involved.

Photochemical Decomposition of Ferrioxalate

The photodecomposition of the ferrioxalate ion is the fundamental process in actinometry and
cyanotype printing. Upon absorption of a photon, an intramolecular ligand-to-metal charge
transfer (LMCT) occurs, leading to the reduction of iron(lll) to iron(Il) and the oxidation of an
oxalate ligand.
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Caption: Photochemical decomposition pathway of the ferrioxalate ion.

Experimental Workflow for Cyanotype Printing

The cyanotype process is a straightforward workflow that utilizes the photochemical properties
of ferric ammonium oxalate to produce a stable Prussian blue image.
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Caption: Experimental workflow for the cyanotype printing process.
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Fenton-like Reaction Mechanism

Ferric oxalate complexes can participate in Fenton-like reactions, where the photolysis of the
complex generates Fe(ll) ions, which then react with hydrogen peroxide to produce highly
reactive hydroxyl radicals. These radicals are powerful oxidizing agents capable of degrading

organic pollutants.

Photo-Fenton-like Process with Ferrioxalate
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Caption: Mechanism of the photo-Fenton-like reaction involving ferrioxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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